Cas no 6026-65-9 (Anhydroophiobolin A)

• Product Name: Anhydroophiobolin A
• CAS No: 6026-65-9
• Molecular Formula: C₂₅H₃₄O₃
• Molecular Weight: 382.5357
• CID: 1066722
• PubChem ID: 12306827

Anhydroophiobolin A Properties

Names and Identifiers

• 3-Anhydrocochliobolin
• ANHYDROOPHIOBOLIN A
• Anhydroophiobolin
• CHEMBL2393052
• (1'R,2S,3S,3'S,5R,7'S,8'E,11'R)-1',3,4'-trimethyl-5-(2-methylprop-1-enyl)-6'-oxospiro[oxolane-2,12'-tricyclo[9.3.0.03,7]tetradeca-4,8-diene]-8'-carbaldehyde
• CS-0066144
• 6026-65-9
• HY-N8488A
• (18R)-5-Oxo-14,18-epoxy-3,4-didehydroophiobola-7,19-diene-25-al
• CHEBI:214916
• AKOS040755893
• (1'R,2S,3S,3'S,5R,7'S,8'E,11'R)-1',3,4'-trimethyl-5-(2-methylprop-1-enyl)-6'-oxospiro(oxolane-2,12'-tricyclo(9.3.0.03,7)tetradeca-4,8-diene)-8'-carbaldehyde

• InChIKey： MDYSLOGZXCWLSL-CWPAWFJGSA-N
• Inchi： 1S/C25H34O3/c1-15(2)10-19-12-17(4)25(28-19)9-8-24(5)13-20-16(3)11-21(27)23(20)18(14-26)6-7-22(24)25/h6,10-11,14,17,19-20,22-23H,7-9,12-13H2,1-5H3/b18-6-/t17-,19-,20+,22+,23+,24+,25-/m0/s1
• SMILES： O1[C@@H](/C=C(\C)/C)C[C@H](C)[C@@]21CC[C@]1(C)C[C@]3([H])C(C)=CC([C@]3([H])C(C=O)=CC[C@@]21[H])=O |c:27|

Computed Properties

• Exact Mass: 382.25079494g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 382.25079494g/mol
• Heavy Atom Count: 28
• Complexity: 784
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 43.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesterterpenoids Ophiobolane sesterterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Ophiobolane sesterterpenoids